Cas no 1337382-01-0 (2-fluoro-3-(pyrrolidin-3-yl)methylpyridine)

• Product name: 2-fluoro-3-(pyrrolidin-3-yl)methylpyridine
• CAS No: 1337382-01-0
• MF: C₁₀H₁₃FN₂
• MW: 180.222025632858
• CID: 5948085
• PubChem ID: 165753359

2-fluoro-3-(pyrrolidin-3-yl)methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-3-(pyrrolidin-3-yl)methylpyridine
• 2-fluoro-3-[(pyrrolidin-3-yl)methyl]pyridine
• EN300-1823142
• 1337382-01-0

• Inchi： 1S/C10H13FN2/c11-10-9(2-1-4-13-10)6-8-3-5-12-7-8/h1-2,4,8,12H,3,5-7H2
• InChI Key： WYOZDZZQJCCPMB-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CN=1)CC1CNCC1

Computed Properties

• Exact Mass: 180.10627659g/mol
• Monoisotopic Mass: 180.10627659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 24.9Ų

Additional information on 2-fluoro-3-(pyrrolidin-3-yl)methylpyridine

Comprehensive Overview of 2-fluoro-3-(pyrrolidin-3-yl)methylpyridine (CAS No. 1337382-01-0)

2-fluoro-3-(pyrrolidin-3-yl)methylpyridine, with the CAS number 1337382-01-0, is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrrolidine and fluorine substitutions, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its molecular structure, which combines a pyridine ring with a pyrrolidinylmethyl group and a fluoro substituent, offering versatile reactivity and binding properties.

The growing demand for fluorinated compounds in modern chemistry has placed 2-fluoro-3-(pyrrolidin-3-yl)methylpyridine at the forefront of innovation. Fluorine's electronegativity and small atomic radius enhance the compound's bioavailability and metabolic stability, making it a valuable scaffold in medicinal chemistry. Recent studies highlight its potential as a building block for central nervous system (CNS) targeting molecules, aligning with current trends in neurodegenerative disease research. Users searching for "fluorinated pyridine derivatives" or "pyrrolidine-based drug candidates" will find this compound highly relevant.

From a synthetic perspective, CAS No. 1337382-01-0 is often utilized in cross-coupling reactions and catalyzed transformations, reflecting the broader shift toward sustainable and efficient synthetic methodologies. Its compatibility with palladium-catalyzed reactions and microwave-assisted synthesis makes it a favorite among chemists exploring greener alternatives. These attributes resonate with the increasing focus on green chemistry and atom economy, topics frequently searched in academic and industrial forums.

Beyond pharmaceuticals, 2-fluoro-3-(pyrrolidin-3-yl)methylpyridine has potential applications in agrochemical formulations. The fluoro-pyridine moiety is known to improve pesticidal activity, addressing the global need for safer and more effective crop protection agents. Queries such as "novel agrochemical intermediates" or "fluorine in pest control" underscore the compound's relevance in this sector. Its structural features may contribute to enhanced binding affinity with biological targets, reducing required dosages and environmental impact.

Analytical characterization of 1337382-01-0 typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure precise quality control, a critical factor for researchers and manufacturers. The compound's physicochemical properties, including solubility and stability under various conditions, are frequently discussed in forums focusing on chemical storage and handling protocols.

In summary, 2-fluoro-3-(pyrrolidin-3-yl)methylpyridine (CAS No. 1337382-01-0) represents a multifaceted compound with broad applicability across life sciences and material engineering. Its alignment with trending topics like drug design, green synthesis, and sustainable agriculture ensures its continued prominence in scientific literature and industrial applications. For those exploring "fluorinated heterocycles" or "pyrrolidine derivatives in medicine," this compound offers a compelling case study in modern chemical innovation.